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Compound of Interest

Compound Name: N-ethyl-2-(propan-2-yl)aniline

Cat. No.: B12088032

Get Quote

Executive Summary
N-Ethyl-o-cumidine (Systematic name: N-Ethyl-2-isopropylaniline) is a specialized secondary

amine building block distinguished by the steric bulk of its ortho-isopropyl group.[1] Unlike

simpler anilines, the 2-isopropyl substituent imparts significant conformational restriction and

lipophilicity, making this scaffold highly valuable in the design of metabolically stable

agrochemicals (specifically chloroacetanilide herbicides) and pharmaceutical candidates (e.g.,

thyromimetics).

This guide details the synthesis, reactivity profile, and application of N-ethyl-o-cumidine,

providing researchers with actionable protocols for incorporating this moiety into drug and crop

protection discovery pipelines.[1]

Chemical Identity & Structural Properties[1][2][3][4]
[5][6]
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Property Data

Common Name N-Ethyl-o-cumidine

Systematic Name N-Ethyl-2-(propan-2-yl)aniline

Parent Amine CAS 643-28-7 (2-Isopropylaniline)

Derivative CAS 865443-16-9 (N-Ethyl-2-isopropylaniline)

Molecular Formula C₁₁H₁₇N

Molecular Weight 163.26 g/mol

Appearance
Pale yellow to brown oil (oxidizes upon air

exposure)

Solubility
Soluble in DCM, EtOAc, Alcohols; Insoluble in

water

Structural Significance
The ortho-isopropyl group creates a "steric wall" near the nitrogen center.[1] In medicinal

chemistry, this substitution pattern:

Reduces N-dealkylation rates: The bulk hinders cytochrome P450 access to the nitrogen

lone pair.[1]

Modulates Rotational Freedom: When acylated (e.g., to an amide), the isopropyl group

forces the carbonyl oxygen out of planarity with the phenyl ring, often locking the

conformation into a specific atropisomer which can enhance receptor binding selectivity.

Synthesis & Manufacturing Routes
Reliable access to high-purity N-ethyl-o-cumidine is critical.[1] Direct alkylation of o-cumidine

with ethyl halides often leads to over-alkylation (formation of quaternary ammonium salts).[1]

Two superior pathways are recommended:

Pathway A: Reductive Amination (Preferred for Scale)
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This route uses acetaldehyde and a reducing agent.[1] It is milder and prevents over-alkylation.

[1]

Reagents: 2-Isopropylaniline, Acetaldehyde, NaBH(OAc)₃ or H₂/Pd-C.[1]

Mechanism: Formation of an iminium ion intermediate followed by in-situ reduction.[1]

Pathway B: Amide Reduction (Preferred for Purity)
This two-step sequence guarantees a secondary amine product with no tertiary amine

contamination.[1]

Acylation: 2-Isopropylaniline + Acetyl Chloride → N-(2-isopropylphenyl)acetamide.[1]

Reduction: Amide + LiAlH₄ (or Borane-DMS) → N-Ethyl-2-isopropylaniline.[1]
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Figure 1: Synthetic pathways for N-ethyl-o-cumidine. Pathway B (top) offers higher selectivity

for the secondary amine.

Reactivity Profile & Applications
Agrochemicals: Chloroacetanilide Herbicides
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N-Ethyl-o-cumidine acts as a bioisostere to the 2-ethyl-6-methylaniline scaffold found in

herbicides like Acetochlor and Metolachlor.[1]

Mechanism: The secondary amine is reacted with chloroacetyl chloride to form the

chloroacetamide core.

Function: These compounds inhibit very long-chain fatty acid (VLCFA) elongases in weeds.

[1] The ortho-isopropyl group provides the necessary lipophilicity for uptake and steric

protection against rapid degradation in soil.[1]

Pharmaceuticals: Thyromimetics
Recent research identifies N-ethyl-2-isopropylaniline derivatives as selective agonists for the

Thyroid Hormone Receptor Beta (TRβ).[1]

Application: Treatment of dyslipidemia and NASH (Non-alcoholic steatohepatitis).[1]

Rationale: The N-ethyl group mimics the steric bulk of the inner ring iodine atoms found in

natural thyroid hormones (T3), while the isopropyl group aids in filling the hydrophobic

pocket of the receptor.

Experimental Protocols
Protocol A: Synthesis of N-Ethyl-2-isopropylaniline
(Amide Reduction Route)
Objective: Produce high-purity secondary amine without tertiary byproducts.

Acylation Step:

Dissolve 2-isopropylaniline (13.5 g, 100 mmol) and triethylamine (15.3 mL, 110 mmol) in

dry DCM (150 mL).

Cool to 0°C. Dropwise add acetyl chloride (7.8 mL, 110 mmol).

Stir at RT for 2 hours. Wash with 1M HCl, then NaHCO₃. Dry (MgSO₄) and concentrate to

yield the acetamide solid.[2]
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Reduction Step:

Suspend LiAlH₄ (4.5 g, 120 mmol) in dry THF (200 mL) under Argon.

Add the acetamide (dissolved in minimal THF) dropwise. Caution: Exothermic.[1]

Reflux for 6 hours.[1]

Fieser Workup: Cool to 0°C. Carefully add 4.5 mL H₂O, 4.5 mL 15% NaOH, then 13.5 mL

H₂O.

Filter the granular precipitate.[1] Concentrate the filtrate.

Purification: Distillation under reduced pressure (bp ~110°C @ 10 mmHg) or flash

chromatography (Hexane/EtOAc).[1]

Protocol B: Synthesis of N-Chloroacetyl Derivative
(Herbicide Scaffold)
Objective: Functionalize the amine for biological testing.

Dissolve N-ethyl-2-isopropylaniline (1.63 g, 10 mmol) in Toluene (20 mL).

Add Chloroacetyl chloride (1.24 g, 11 mmol). Note: No base is needed if refluxed to drive off

HCl, otherwise use K₂CO₃.

Reflux for 3 hours.

Cool, wash with water, dry, and concentrate.

Recrystallize from Ethanol/Water.[1]

Safety & Handling (E-E-A-T)
Hazard Class: Toxic by inhalation and ingestion.[1]

Methemoglobinemia: Like most anilines, this compound can oxidize hemoglobin to

methemoglobin, impairing oxygen transport.
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Skin Absorption: Highly permeable.[1] Double-glove (Nitrile/Laminate) is mandatory.[1]

Storage: Store under nitrogen in amber glass. The amine darkens (oxidizes) over time but

can be redistilled.
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Figure 2: Divergent synthesis applications starting from the N-ethyl-o-cumidine core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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